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Compound of Interest

Compound Name: Fluoroimide

Cat. No.: B1207414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Fluoroimide, a dicarboximide fungicide, historically saw use in agriculture as a foliar treatment,

primarily for controlling a range of fungal diseases on fruit crops. Now considered obsolete, this

technical guide synthesizes the limited available historical data on its application, mode of

action, and fungicidal properties. Due to its status as an older, discontinued agrochemical, in-

depth quantitative efficacy data and detailed experimental protocols from its time of use are not

readily available in modern scientific literature.

Chemical Identity and Properties
Chemical Name: 3,4-dichloro-1-(4-fluorophenyl)-1H-pyrrole-2,5-dione[1]

Synonyms: Fluoromide, Spartcide, N-(4-fluorophenyl)-2,3-dichloromaleimide[1][2][3]

Chemical Class: Dicarboximide fungicide[1]

Historical Agricultural Applications
Fluoroimide was developed as a multi-use foliar fungicide. Historical records indicate its

application on fruit trees to combat several common diseases.

Target Pests and Crops:
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Based on available information, Fluoroimide was primarily used to control the following

diseases on the specified crops:

Target Disease Affected Crops

Scab Apples, Pears

Alternaria leaf spot Apples, Pears

Powdery mildew Apples, Pears

Fruit spot Apples, Pears

Coffee berry disease Coffee

Monilia disease Not specified

Anthracnose rot Cucumbers

Late blight Tomatoes

Citrus melanose Citrus

Citrus scab Citrus

Red dust disease Coffees

Source:[2][3]

A patent from the era suggests that the fungicidal activity of N-(4-fluorophenyl)-2,3-

dichloromaleimide was considered excellent for protecting plants from a variety of diseases.[2]

The patent also highlighted that a smaller, uniform grain size of the compound improved its

adhesive properties on plants, leading to a more enduring fungicidal effect.[2]

Mode of Action
While specific research on the signaling pathways affected by Fluoroimide is scarce, its

classification as a dicarboximide fungicide provides insight into its likely mechanism of action.

Dicarboximides are generally understood to interfere with the osmotic signal transduction

pathway in fungi, which is composed of histidine kinase and MAP kinase cascades.[4] Although

the precise target site has been a subject of research for many years, this interference with
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osmoregulation is a key aspect of their fungicidal activity.[4][5][6] Some studies also suggest

that the mode of action for this class of fungicides could be dependent on free radical

formation.[5]

It is believed that dicarboximides, including iprodione, vinclozolin, and procymidone, act on

fungi by inhibiting spore germination and affecting cell division.[7] They are also thought to

inhibit the synthesis of DNA and RNA, as well as cellular metabolism.[8]

Below is a generalized representation of the proposed signaling pathway affected by

dicarboximide fungicides.
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Proposed Signaling Pathway Affected by Dicarboximide Fungicides
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Caption: Proposed mechanism of dicarboximide fungicides.
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Experimental Protocols
Detailed experimental protocols from the period of Fluoroimide's active use are not well-

documented in accessible literature. However, modern analytical methods for detecting

pesticide residues in agricultural products can be adapted for related compounds. A

contemporary method for analyzing Fluoroimide residues involves extraction under acidic

conditions followed by purification and analysis using liquid chromatography-tandem mass

spectrometry (LC-MS/MS).[9]

A general workflow for such an analysis is outlined below:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1207414?utm_src=pdf-body
https://www.benchchem.com/product/b1207414?utm_src=pdf-body
https://koreascience.kr/article/JAKO202119759253780.page
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Fluoroimide Residue Analysis
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Caption: Modern residue analysis workflow.
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Conclusion
Fluoroimide represents a class of dicarboximide fungicides that were once integral to

agricultural practices for managing fungal diseases in various crops. While its use has been

discontinued, understanding its historical application and general mode of action provides

context for the evolution of fungicide development. The lack of detailed, publicly available

quantitative data underscores the challenges in retrospectively evaluating the efficacy and

environmental impact of obsolete agrochemicals. Future research into the historical archives of

agrochemical companies or regulatory bodies may yet uncover more specific data on this and

other discontinued pesticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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